1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane

• IUPAC Name: azepan-1-yl-[2-[(4-benzylpiperazin-1-yl)methyl]-1,3-oxazol-4-yl]methanone
• InChI: InChI=1S/C22H30N4O2/c27-22(26-10-6-1-2-7-11-26)20-18-28-21(23-20)17-25-14-12-24(13-15-25)16-19-8-4-3-5-9-19/h3-5,8-9,18H,1-2,6-7,10-17H2
• InChI Key: LBKAHGQOHSEGSP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=COC(=N2)CN3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C22H30N4O2
• Molecular Weight: 382.5 g/mol

Description

1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane, also known as BZP, is a psychoactive drug that belongs to the family of piperazines. BZP is a synthetic compound that has been used recreationally due to its stimulant properties. However, recent studies have shown that BZP has potential applications in scientific research due to its unique chemical structure and mechanism of action.

Mechanism of Action

1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane acts as a stimulant by increasing the release of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. This results in increased alertness, energy, and euphoria. 1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane also has an inhibitory effect on the reuptake of these neurotransmitters, which prolongs their effects.
Biochemical and Physiological Effects
1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has been shown to have a number of biochemical and physiological effects. In addition to its stimulant properties, 1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has been shown to increase heart rate, blood pressure, and body temperature. It also has an effect on the immune system, with studies showing that it can increase the production of certain cytokines.

Advantages and Limitations for Lab Experiments

1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has several advantages for use in lab experiments. Its unique chemical structure and mechanism of action make it a valuable tool for studying the central nervous system. However, there are also limitations to its use. 1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has a relatively short half-life, which can make it difficult to study its effects over longer periods of time. It is also a controlled substance, which can make it difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research involving 1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane. One area of interest is its potential use as a treatment for certain neurological disorders, such as Parkinson's disease and ADHD. 1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has also been shown to have potential applications in the field of drug discovery, as it can be used to screen for new compounds that target specific neurotransmitter systems. Finally, further research is needed to fully understand the long-term effects of 1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane on the brain and body.

Synthesis Methods

1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane can be synthesized through a series of chemical reactions starting with the condensation of 4-benzylpiperazine and 4-chlorobutanal. The resulting compound is then subjected to a series of reactions involving the addition of various reagents to produce the final product.

Scientific Research Applications

1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has been studied extensively in recent years for its potential applications in scientific research. One of the main areas of interest is its use as a tool for studying the central nervous system. 1-({2-[(4-benzyl-1-piperazinyl)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has been shown to have a high affinity for certain receptors in the brain, which makes it a valuable tool for studying the mechanisms of neurotransmission.